4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-chloro-6-fluorobenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C20H11ClFN3O5S3/c21-11-3-1-4-12(22)16(11)18(28)30-14-8-29-10(7-13(14)26)9-32-20-25-24-19(33-20)23-17(27)15-5-2-6-31-15/h1-8H,9H2,(H,23,24,27)
• InChI Key: BOWOEXPSAYISPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4)F
• Molecular Formula: C20H11ClFN3O5S3
• Molecular Weight: 524.0 g/mol

Description

The compound “4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-chloro-6-fluorobenzoate” is a complex organic molecule that contains several functional groups and heterocyclic rings. It has a thiophene ring, which is a five-membered ring with one sulfur atom. It also contains a 1,3,4-thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. The molecule also has a pyran ring, which is a six-membered ring with one oxygen atom.

Scientific Research Applications

Synthesis and Potential Applications

• Heterocyclic Synthesis : Thiophene derivatives, similar in structure to the compound , have been synthesized and shown potential in creating a range of heterocyclic compounds like pyrazoles, isoxazoles, and triazines. These compounds have broad applications in medicinal chemistry due to their diverse pharmacological properties (Mohareb et al., 2004).

• Anti-Cancer Activity : Research involving fluoro-substituted benzo[b]pyran, a compound structurally related to the query compound, demonstrated notable anticancer activity against various human cancer cell lines, suggesting potential therapeutic applications (Hammam et al., 2005).

• Antibacterial Agents : Studies on benzo[d]thiazolyl substituted pyrazol-5-ones, which share structural similarities with the compound , found certain analogs displaying significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Biological Activities

• Antimicrobial and Anti-inflammatory Properties : Some benzo[b]thiophene derivatives have been identified with potent antimicrobial and anti-inflammatory activities. These findings suggest potential pharmaceutical applications of compounds structurally related to the query compound (Isloor et al., 2010).

• Multifunctional Molecules for Medicine : A study focusing on hybrid molecules containing various pharmacologically significant moieties, like thiadiazole, showed good to moderate antimicrobial activity. This indicates the diverse biological applications of compounds with thiadiazole structures (Başoğlu et al., 2013).

• Antifungal and Antibacterial Activities : Novel compounds with structures similar to the query compound, particularly those incorporating thiadiazole moieties, demonstrated significant antifungal and antibacterial activities, highlighting their potential in developing new antimicrobial agents (Yu et al., 2022).